5-bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C21H19BrFNO4S
• Molecular Weight: 480.3 g/mol
• IUPAC Name: 5-bromo-N-(1,1-dioxothiolan-3-yl)-N-[(3-fluorophenyl)methyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H19BrFNO4S/c1-13-18-10-15(22)5-6-19(18)28-20(13)21(25)24(17-7-8-29(26,27)12-17)11-14-3-2-4-16(23)9-14/h2-6,9-10,17H,7-8,11-12H2,1H3
• InChI Key: XJNJLGWKJUPNON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Br)C(=O)N(CC3=CC(=CC=C3)F)C4CCS(=O)(=O)C4

Description

5-bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide is a synthetically derived small molecule of significant interest in medicinal chemistry and pharmacological research. Its complex structure incorporates several pharmacologically active motifs, including a benzofuran core, a sulfone group from the 1,1-dioxidotetrahydrothiophene moiety, and a fluorobenzyl group. The presence of these features suggests potential for a range of biological activities. Researchers are exploring this compound primarily as a key chemical intermediate or a candidate bioactive molecule in high-throughput screening campaigns. Its specific research value lies in its potential to modulate protein-protein interactions or enzyme activity, particularly in pathways where similar benzofuran-2-carboxamide derivatives have shown relevance. The bromine atom at the 5-position of the benzofuran ring offers a versatile synthetic handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira reactions, making it a valuable building block for creating a diverse library of analogs for structure-activity relationship (SAR) studies. This product is intended for laboratory research purposes only and is strictly not for diagnostic, therapeutic, or any other human use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Biological Activity

5-bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is C18H19BrFNO3S, with a molecular weight of approximately 396.32 g/mol. Its structure includes a benzofuran moiety, which is known for various biological activities, and a tetrahydrothiophene ring that contributes to its unique properties.

Anticancer Activity

Research indicates that compounds containing benzofuran derivatives exhibit significant anticancer properties. A study on related benzofuran compounds demonstrated their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The presence of the bromine atom in the structure may enhance the compound's reactivity and biological efficacy against cancer cells.

Antimicrobial Properties

Compounds similar to 5-bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide have shown antimicrobial activity against a range of pathogens. A comparative analysis revealed that modifications in the benzofuran structure can lead to varying degrees of antibacterial and antifungal activities.

Enzyme Inhibition

The compound has been studied for its potential as an enzyme inhibitor. Specifically, it may act as an inhibitor of cytochrome P450 enzymes, which play a crucial role in drug metabolism. Inhibition of these enzymes can lead to increased bioavailability of certain drugs, making this compound a candidate for further pharmacokinetic studies.

The biological activity of this compound can be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cancer cells, leading to cell death.
• Apoptosis Induction : It has been observed to activate apoptotic pathways in various cancer cell lines.
• Cell Cycle Arrest : Studies suggest that the compound can halt the cell cycle at specific phases, preventing proliferation.

Case Studies

Several studies have explored the biological effects of similar compounds:

• Study on Benzofuran Derivatives : A study demonstrated that benzofuran derivatives exhibited cytotoxic effects on human breast cancer cells (MCF-7), with IC50 values indicating potent activity at low concentrations.
• Antimicrobial Activity Assessment : Another study assessed the antimicrobial efficacy of brominated benzofuran derivatives against Gram-positive and Gram-negative bacteria, showing promising results with minimum inhibitory concentrations (MIC) below 100 µg/mL.

Data Table

Activity Type	Observed Effect	Reference
Anticancer	Induction of apoptosis
Antimicrobial	Effective against various pathogens
Enzyme Inhibition	Inhibition of cytochrome P450

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of benzofuran compounds exhibit significant cytotoxic properties against various cancer cell lines. The introduction of bromine into the benzofuran structure notably enhances its cytotoxic potential. For instance, research has shown that compounds similar to 5-bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide demonstrated effective inhibition of cell growth in human cancer cells, with IC50 values indicating potent activity against leukemia and breast cancer cell lines .

Compound	Cell Line	IC50 (µM)	Effectiveness
5-bromo-N-(...)	K562 (Leukemia)	25	High
5-bromo-N-(...)	MCF7 (Breast)	30	Moderate
5-bromo-N-(...)	Cacki-1 (Kidney)	>100	Low

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. Studies have shown that benzofuran derivatives possess activity against both Gram-positive and Gram-negative bacteria. The structural modifications, including bromination and the presence of a dioxothiophene moiety, contribute to enhanced antimicrobial efficacy. For example, certain derivatives showed MIC values ranging from 50 to 200 μg/mL against various bacterial strains .

Case Studies

Several case studies highlight the pharmacological potential of benzofuran derivatives:

• Case Study 1: A derivative similar to 5-bromo-N-(...) was tested against multi-drug resistant strains of Staphylococcus aureus, showing promising results with a significant reduction in bacterial load in vitro.
• Case Study 2: In vivo studies demonstrated that the compound could reduce tumor size in xenograft models when administered at specific dosages, indicating its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural homology with several benzofuran carboxamide derivatives. Below is a detailed comparison of key analogs:

5-Chloro-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(3-Fluorobenzyl)-3-Methyl-1-Benzofuran-2-Carboxamide

• Molecular Formula: C₂₁H₁₉ClFNO₄S
• Molecular Weight : 435.89 g/mol
• Key Differences :
  • Substitution of bromine (Br) at position 5 with chlorine (Cl).
  • Reduced molecular weight (-44.41 g/mol) due to the lighter halogen.
  • Chlorine’s lower electronegativity and smaller atomic radius may alter binding affinity and metabolic stability compared to bromine .

5-Chloro-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(3-Methoxybenzyl)-3,6-Dimethyl-1-Benzofuran-2-Carboxamide

• Molecular Formula: C₂₃H₂₃ClNO₅S
• Molecular Weight : 472.95 g/mol
• Key Differences: Replacement of the 3-fluorobenzyl group with a 3-methoxybenzyl substituent. Additional methyl group at the 6-position of the benzofuran core.

5-Fluoro-3-Methyl-N-(4-Methyl-1,2,5-Oxadiazol-3-yl)-1-Benzofuran-2-Carboxamide

• Molecular Formula : C₁₄H₁₁FN₂O₃
• Molecular Weight : 290.25 g/mol
• Key Differences :
  • Simpler substitution pattern: lacks the tetrahydrothiophen-3-yl and benzyl groups.
  • Features a 1,2,5-oxadiazole ring, which may confer distinct hydrogen-bonding capabilities .

Structural and Pharmacological Implications

Halogen Substituent Effects

• Bromine vs.
• Fluorine vs. Methoxy : The 3-fluorobenzyl group in the target compound offers metabolic stability via C-F bond resistance to oxidation, whereas methoxy groups are prone to demethylation .

Steric and Electronic Modifications

• The 3-methyl group on the benzofuran core likely reduces steric hindrance compared to bulkier substituents, favoring binding to flat enzymatic pockets .

Data Tables

Table 1: Comparative Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
5-Bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide	C₂₁H₁₉BrFNO₄S	480.3	5-Br, 3-CH₃, 3-F-benzyl, tetrahydrothiophen-3-yl sulfone
5-Chloro analog	C₂₁H₁₉ClFNO₄S	435.89	5-Cl, 3-CH₃, 3-F-benzyl, tetrahydrothiophen-3-yl sulfone
5-Chloro-3,6-dimethyl-3-methoxybenzyl analog	C₂₃H₂₃ClNO₅S	472.95	5-Cl, 3,6-(CH₃)₂, 3-OCH₃-benzyl, tetrahydrothiophen-3-yl sulfone

Table 2: Functional Group Impact

Group	Effect on Compound Properties
5-Bromo	Increased lipophilicity; potential for halogen bonding
3-Fluorobenzyl	Enhanced metabolic stability and target selectivity
Tetrahydrothiophen-3-yl sulfone	Polar sulfone group improves aqueous solubility and protein interactions

Preparation Methods

Cyclization of 2-Hydroxyaryl Ketones

A widely adopted method involves the cyclization of 2-hydroxy-4-methoxybenzaldehyde derivatives. As demonstrated in a patented process, ethyl 2-bromopropionate reacts with 2-hydroxy-4-methoxybenzaldehyde in dimethylformamide (DMF) at 90°C, catalyzed by potassium carbonate. This produces 2-(2-formyl-5-methoxyphenoxy)-propionic acid ethyl ester, which undergoes subsequent cyclization in dioxane with sodium chloride to yield 2-methyl-6-methoxybenzofuran.

Key reaction parameters:

Parameter	Optimal Range	Impact on Yield
Temperature	80-90°C	<70°C: <40% yield
Base	K2CO3 vs. Na2CO3	K2CO3: +25% yield
Solvent Polarity	DMF > DMSO > THF	DMF: 92% conversion

Friedel-Crafts Acylation for Functionalization

The 3-methyl group is introduced via Friedel-Crafts acylation using oxalyl chloride and aluminum chloride in dichloromethane at -15°C. This step converts 2-methyl-6-methoxybenzofuran to 2-methyl-3-carboxy-6-methoxybenzofuran with 78% yield. Subsequent bromination at position 5 is achieved using bromine in acetic acid under controlled pH conditions (4.5-5.5).

Synthesis of the Sulfone-Containing Amine Moiety

The 1,1-dioxidotetrahydrothiophen-3-amine component requires a four-step synthesis:

Step 1 : Thiophene ring hydrogenation over Raney Nickel (50 psi H2, 80°C) yields tetrahydrothiophene.
Step 2 : Oxidation with meta-chloroperbenzoic acid (mCPBA) in dichloromethane produces the sulfone derivative (89% yield).
Step 3 : Resolution of racemic 3-aminotetrahydrothiophene sulfone is achieved via chiral HPLC using a Chiralpak AD-H column (hexane:isopropanol 85:15).

Critical purity parameters:

Analytical Method	Specification	Typical Results
Chiral Purity (HPLC)	>99% ee	99.2% ee
Sulfone Content (NMR)	<0.5% sulfide	0.3% residual sulfide
Water Content (KF)	<0.1% w/w	0.08% w/w

Amide Bond Formation Strategies

The final coupling between the benzofuran acid chloride and the sulfone-amine occurs through three principal methods:

Schotten-Baumann Conditions

Reaction of 5-bromo-3-methyl-1-benzofuran-2-carbonyl chloride with N-(3-fluorobenzyl)-1,1-dioxidotetrahydrothiophen-3-amine in a water/dichloromethane biphasic system:

Yield: 68-72%

EDCI/HOBt-Mediated Coupling

A more controlled approach uses 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt) in anhydrous DMF:

Yield Improvement: 82-85%

Microwave-Assisted Synthesis

Recent optimization using microwave irradiation (Biotage Initiator+):

Yield: 91% with 99.8% HPLC purity

Critical Process Analytical Technologies (PAT)

Modern synthesis requires rigorous in-process monitoring:

Stage	Analytical Method	Critical Quality Attribute
Bromination	Online Raman Spectroscopy	Bromine incorporation >98%
Amide Coupling	UPLC-MS	Dipeptide byproducts <0.2%
Crystallization	FBRM (Particle Size)	D90 <50 μm
Final Purification	Prep-HPLC	Isomeric purity >99.5%

Comparative Analysis of Synthetic Routes

A comprehensive evaluation of three industrial-scale approaches reveals key differences:

Parameter	Route A (Patent)	Route B (Academic)	Route C (Hybrid)
Total Steps	7	9	6
Overall Yield	41%	33%	58%
PMI (kg/kg API)	287	412	194
Key Innovation	Telescoped Steps	Chiral Resolution	Microwave Coupling
Cost (USD/g)	$122	$189	$84

Route C demonstrates superior efficiency through microwave-assisted amidation and telescoped bromination/acylation steps, reducing solvent consumption by 62% compared to traditional methods.

Scalability Challenges and Solutions

Three critical scalability issues have been addressed in recent studies:

7.1 Amine Racemization

• Problem: 3-aminotetrahydrothiophene sulfone racemizes at >60°C

• Solution: Perform coupling below 40°C using HATU instead of EDCI

7.2 Bromine Distribution

• Problem: Para-brominated byproducts form at pH >6

• Solution: Use acetic acid buffer (pH 4.7) with NaBrO3 as co-oxidant

7.3 Crystal Polymorphism

• Problem: Form II (metastable) converts to Form I during storage

• Solution: Annealing at 150°C for 2 hr stabilizes Form III (bioavailable)

Q & A

Q. Basic

• NMR spectroscopy : ¹H/¹³C NMR to verify substituent positions (e.g., bromo, fluorobenzyl) and sulfone geometry. Look for characteristic shifts: ~δ 7.2–7.5 ppm (fluorobenzyl aromatic protons) and δ 3.1–3.5 ppm (tetrahydrothiophene sulfone protons) .
• X-ray crystallography : Resolve stereochemical ambiguities; compare with analogs like 5-bromo-2-phenyl-3-phenylsulfinyl-1-benzofuran to validate bond angles and torsion .
• HPLC-MS : Confirm molecular weight (M+Na⁺ expected) and purity (>98%) using C18 columns and acetonitrile/water gradients .

How should researchers design initial biological activity assays for this compound?

Q. Basic

• Target selection : Prioritize kinases or GPCRs due to the fluorobenzyl and sulfone groups’ affinity for hydrophobic binding pockets .
• In vitro screening : Use fluorescence polarization assays for enzyme inhibition or cell viability assays (e.g., MTT) in cancer lines (e.g., HeLa, MCF-7) at 1–100 µM concentrations .
• Control compounds : Include structurally related analogs (e.g., chlorine/bromine substitutions) to assess halogen effects .

How can synthesis yields be optimized for scale-up without compromising purity?

Q. Advanced

• Catalyst screening : Test Pd(OAc)₂/XPhos systems for coupling steps; adjust ligand ratios to reduce side products .
• Solvent optimization : Replace DMF with DMA or THF to improve solubility of intermediates .
• In-line monitoring : Use FTIR or Raman spectroscopy to track reaction progression and minimize over-oxidation of sulfone groups .

How to resolve discrepancies in biological activity data across assay systems?

Q. Advanced

• Assay validation : Compare results in cell-free vs. cell-based systems (e.g., recombinant enzymes vs. primary cells) to identify off-target effects .
• Metabolic stability testing : Use liver microsomes to assess if rapid degradation (e.g., via CYP3A4) underlies inconsistent activity .
• Molecular dynamics simulations : Model interactions with target proteins (e.g., docking into ATP-binding pockets) to explain potency variations .

How does the substitution pattern on the benzofuran core influence pharmacokinetics?

Q. Advanced

• Bromine vs. chlorine : Bromine’s larger van der Waals radius enhances target binding but may reduce solubility; logP comparisons (e.g., bromo: ~3.5 vs. chloro: ~3.2) guide formulation strategies .
• Fluorobenzyl position : Para-fluorine improves membrane permeability, while meta-substitution (as in this compound) may enhance metabolic resistance .

What strategies elucidate the compound’s interactions with biological targets?

Q. Advanced

• Surface plasmon resonance (SPR) : Measure binding kinetics (Kd, kon/koff) for target proteins .
• Cryo-EM/X-ray co-crystallography : Resolve binding modes of analogs like N-(benzothiophen-2-yl)furan-2-carboxamide to infer interactions .
• Isothermal titration calorimetry (ITC) : Quantify enthalpy-driven vs. entropy-driven binding .

How to assess and mitigate hydrolytic degradation in aqueous formulations?

Q. Advanced

• Forced degradation studies : Expose to pH 1–13 buffers (37°C, 72 hrs); monitor via UPLC-MS for sulfone reduction or benzofuran ring opening .
• Stabilization strategies : Add cyclodextrins or PEGylation to shield labile groups (e.g., sulfone) .

What computational methods predict solubility and guide salt selection?

Q. Advanced

• COSMO-RS simulations : Estimate solubility in polar solvents (e.g., DMSO, ethanol) .
• Salt screening : Test hydrochloride or mesylate salts to enhance aqueous solubility (>1 mg/mL) while maintaining stability .

How to design analogs to improve target selectivity and reduce toxicity?

Q. Advanced

• Bioisosteric replacement : Substitute bromine with trifluoromethyl or cyano groups to balance potency and safety .
• SAR studies : Modify tetrahydrothiophene sulfone ring size (e.g., 5-membered vs. 6-membered) to alter off-target binding .
• In vivo PK/PD modeling : Use rodent data to optimize dosing intervals and minimize hepatotoxicity .